Cas no 2034312-36-0 (N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide)

• Product Name: N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide
• CAS No: 2034312-36-0
• MF: C₁₉H₂₀N₂O₂S₂
• MW: 372.504302024841
• CID: 6239831
• PubChem ID: 122162547
• Update Time: 2025-05-24

N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide
• AKOS032463759
• N-[5-hydroxy-3-(thiophen-3-yl)pentyl]-2-phenyl-1,3-thiazole-4-carboxamide
• N-(5-hydroxy-3-(thiophen-3-yl)pentyl)-2-phenylthiazole-4-carboxamide
• N-(5-hydroxy-3-thiophen-3-ylpentyl)-2-phenyl-1,3-thiazole-4-carboxamide
• F6571-1094
• 2034312-36-0

• Inchi： 1S/C19H20N2O2S2/c22-10-7-14(16-8-11-24-12-16)6-9-20-18(23)17-13-25-19(21-17)15-4-2-1-3-5-15/h1-5,8,11-14,22H,6-7,9-10H2,(H,20,23)
• InChI Key： BASYWIMNQGZSHG-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CCO)CCNC(C1=CSC(C2C=CC=CC=2)=N1)=O

Computed Properties

• Exact Mass: 372.09662023g/mol
• Monoisotopic Mass: 372.09662023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 119Ų

Additional information on N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide

N-5-Hydroxy-3-(Thiophen-3-Yl)Pentyl-2-Phenyl-1,3-Thiazole-4-Carboxamide: A Comprehensive Overview

The compound N-5-hydroxy-3-(thiophen-3-yl)pentyl-2-phenyl-1,3-thiazole-4-carboxamide, identified by the CAS number 2034312-36-0, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug discovery and material science. In this article, we delve into the structural properties, synthesis methods, and recent advancements in research related to this compound.

The molecular structure of N-5-hydroxy-3-(thiophen-3-yl)pentyl is characterized by a pentyl chain substituted with a hydroxyl group at the 5-position and a thiophene ring at the 3-position. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, contributes to the compound's electronic properties and enhances its reactivity. The integration of this group with the pentyl chain creates a versatile platform for further functionalization and exploration in chemical synthesis.

Recent studies have focused on the synthesis of 2-phenvl1,3-thiazole4-carboxamide derivatives, where the thiazole ring plays a crucial role in modulating the compound's pharmacokinetic properties. Thiazoles are known for their stability and ability to form hydrogen bonds, making them ideal candidates for drug design. The carboxamide group attached to the thiazole ring further enhances the compound's solubility and bioavailability, which are critical factors in pharmaceutical applications.

One of the most exciting developments involving this compound is its application in targeted drug delivery systems. Researchers have explored the use of N5-hydroxy groups as bioresponsive elements that can trigger drug release under specific physiological conditions. This approach has shown promise in improving therapeutic efficacy while minimizing side effects.

In addition to its pharmacological applications, this compound has also been investigated for its potential in material science. The thiophene moiety's conjugated π-system makes it suitable for use in organic electronics, such as semiconductors and light-emitting diodes (LEDs). Recent advancements have demonstrated that incorporating this compound into polymer blends can significantly enhance their electrical conductivity and mechanical stability.

The synthesis of N5-hydroxy-containing compounds has been optimized through green chemistry approaches, reducing environmental impact while maintaining high yields. These methods often involve catalytic processes or microwave-assisted reactions, which offer better control over reaction conditions and product purity.

Furthermore, computational studies have provided valuable insights into the electronic properties of this compound. Density functional theory (DFT) calculations have revealed that the presence of hydroxyl and thiophene groups significantly alters the molecule's frontier molecular orbitals, influencing its reactivity in various chemical transformations.

In conclusion, N5-hydroxy-containing compounds like N5-hydroxy-pentyl-thiazole-carboxamide represent a frontier area of research with vast potential across multiple disciplines. As ongoing studies continue to uncover new applications and mechanisms of action, this compound stands at the forefront of innovation in modern chemistry and pharmacology.